2-methoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

• IUPAC Name: 2-[4-[(2-methoxyacetyl)amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H18N2O3S/c1-21-11-16(20)18-13-6-4-12(5-7-13)9-15(19)17-10-14-3-2-8-22-14/h2-8H,9-11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: OGFMEBSPPBELRG-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=C(C=C1)CC(=O)NCC2=CC=CS2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

“2-methoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” is a complex organic compound. It contains a thiophene moiety, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its substituted derivatives are very important in medicinal chemistry, with diverse applications in medicinal chemistry and material science.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Therapeutic Applications

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Anti-Inflammatory Properties

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Anti-Psychotic Properties

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Anti-Arrhythmic Properties

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Anti-Anxiety Properties

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Anti-Fungal Properties

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Anti-Cancer Properties

Thiophene derivatives have shown potential in cancer treatment . .

Future Directions

Thiophene and its derivatives continue to attract great interest in industry and academia due to their wide range of therapeutic properties. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, it can be expected that compounds like “2-methoxy-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide” will continue to be a focus of future research.

Mechanism of Action

Target of Action

Compounds with similar structures have been used in suzuki–miyaura coupling reactions , which suggests that this compound might interact with palladium catalysts and organoboron reagents.

Mode of Action

Based on its structural similarity to other compounds used in suzuki–miyaura coupling reactions , it can be hypothesized that it might participate in carbon-carbon bond-forming reactions. In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Compounds with similar structures have been used in suzuki–miyaura coupling reactions , which are key biochemical pathways in synthetic chemistry. These reactions involve the formation of carbon-carbon bonds, which are fundamental to the structure of many organic compounds.

Result of Action

Based on its potential use in suzuki–miyaura coupling reactions , it can be hypothesized that it might contribute to the formation of carbon-carbon bonds, which are fundamental to the structure of many organic compounds.

Action Environment

It is known that factors such as temperature, ph, and the presence of other chemicals can influence the outcomes of suzuki–miyaura coupling reactions .